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Introduction

Hexokinase (HK) is a foundational enzyme that initiates the process of glycolysis by catalyzing
the phosphorylation of glucose to glucose-6-phosphate (G6P).[1][2] This irreversible step
commits glucose to the glycolytic pathway, a central hub of cellular metabolism. The activity of
hexokinase is a critical indicator of the metabolic state of cells and is implicated in numerous
physiological and pathological processes, including cancer and diabetes.[1][2] Consequently,
the accurate measurement of hexokinase activity in cellular and tissue lysates is vital for
metabolic research and the development of therapeutic agents targeting these pathways.

This application note provides a detailed protocol for a robust and sensitive coupled enzymatic
assay to determine hexokinase activity in cell lysates. The method is based on the continuous
spectrophotometric monitoring of NADPH production, which is directly proportional to
hexokinase activity.[1][3]

Principle of the Assay

Directly measuring the products of the hexokinase reaction can be challenging. Therefore, a
coupled enzyme assay is employed to link the activity of hexokinase to a readily measurable
product.[1][3][4] The principle involves two sequential enzymatic reactions:
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e Primary Reaction (Hexokinase): In the presence of ATP and Magnesium (Mg?*), hexokinase
in the cell lysate phosphorylates D-glucose to produce D-glucose-6-phosphate (G6P) and
ADP.[1][3]

« Indicator Reaction (G6PDH): An excess of exogenous Glucose-6-Phosphate
Dehydrogenase (G6PDH) is added to the reaction. G6PDH catalyzes the oxidation of G6P,
using B-nicotinamide adenine dinucleotide phosphate (NADP*) as a cofactor, which is
reduced to NADPH.[1][3]

The rate of NADPH production is directly proportional to the rate of G6P production by
hexokinase.[1] NADPH has a distinct absorbance maximum at 340 nm, allowing the rate of the
reaction to be monitored continuously by measuring the increase in absorbance at this
wavelength (AAsao/min).[1][5][6]
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Figure 1. Coupled reaction for measuring Hexokinase activity.
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Experimental Protocols
Part 1: Cell Lysate Preparation

This protocol describes the preparation of cell lysates suitable for enzymatic assays. It is crucial
to perform all steps on ice to preserve enzyme activity.

Materials:

Phosphate-Buffered Saline (PBS), ice-cold

Cell Lysis Buffer (e.g., 50 mM HEPES, 50 mM NacCl, 1% Triton X-100, 5 mM EDTA, freshly
added protease inhibitor cocktail).[7]

Cell scraper

Microcentrifuge
Procedure:

o Cell Harvest: Aspirate the culture medium from adherent cells. For suspension cells, pellet
by centrifugation (e.g., 500 x g for 5 minutes).

e Washing: Wash the cells once with ice-cold PBS to remove residual medium.[2] For adherent
cells, add PBS to the plate, swirl, and aspirate. For suspension cells, resuspend the pellet in
PBS and centrifuge again.

» Lysis: Add an appropriate volume of ice-cold Cell Lysis Buffer to the cell pellet or plate.
Incubate on ice for 10-20 minutes with occasional agitation.

e Harvesting Lysate: For adherent cells, use a cell scraper to dislodge the cells into the lysis
buffer. Transfer the lysate to a pre-chilled microcentrifuge tube.

 Clarification: Centrifuge the lysate at high speed (e.g., 12,000-14,000 x g) for 10-15 minutes
at 4°C to pellet insoluble cellular debris.[8]

o Collection: Carefully transfer the clear supernatant, which contains the soluble proteins, to a
new pre-chilled tube.[2] This is the cell lysate. Keep on ice.
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Part 2: Protein Concentration Determination (Bradford
Assay)

To ensure accurate comparison between samples, it is essential to normalize hexokinase

activity to the total protein concentration of the lysate.

Materials:

Bradford Reagent

Bovine Serum Albumin (BSA) standards (e.g., 0.1 to 1.0 mg/mL)

Spectrophotometer or microplate reader capable of reading at 595 nm

Procedure:

Prepare Standards: Prepare a series of BSA standard dilutions of known concentrations.[9]
[10]

Sample Preparation: Dilute the cell lysate if necessary to fall within the linear range of the
BSA standard curve.

Assay: In a 96-well plate or cuvettes, add a small volume of each standard or unknown
sample (e.g., 5-10 pL).

Reagent Addition: Add the Bradford Reagent to each well or cuvette (e.g., 200 pL). Mix
gently.

Incubation: Incubate at room temperature for at least 5 minutes.[11][12]

Measurement: Measure the absorbance at 595 nm.[9][11]

Calculation: Generate a standard curve by plotting the absorbance of the BSA standards
versus their concentrations. Use the linear equation from the standard curve to determine
the protein concentration of the cell lysate samples.[10][11]

Part 3: Hexokinase Activity Assay
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This protocol is designed for a spectrophotometer using a 1 cm pathlength cuvette. Volumes

can be scaled down for use in a 96-well plate format.

Materials:

o Assay Buffer (e.g., 50 mM Triethanolamine buffer, pH 7.6)[5]

e 1 M D-Glucose solution

e 100 mM ATP solution

e 100 mM MgCl: solution

e 20 mM NADP* solution

e Glucose-6-Phosphate Dehydrogenase (G6PDH) solution (~200 units/mL)

o Spectrophotometer capable of measuring absorbance at 340 nm at a controlled temperature

(e.g., 25°C or 37°C)

Procedure:

e Reaction Master Mix: Prepare a master mix for the number of samples to be tested. For

each reaction, combine the components as listed in the table below. Prepare enough for all

samples plus one blank.

Component Volume per Reaction Final Concentration
Assay Buffer 800 pL 50 mM
1 M D-Glucose 100 pL 100 mM
100 mM ATP 20 pL 2mM
100 mM MgCl2 20 pL 2mM
20 mM NADP* 20 pL 0.4 mM
G6PDH (~200 U/mL) 10 pL ~2 U/mL
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| Total Volume | 970 pL | |

Assay Setup: Pipette 970 pL of the Reaction Master Mix into a cuvette. For the blank, add 30
uL of Assay Buffer. For the samples, add 10-30 pL of cell lysate (adjust volume based on
enzyme activity) and bring the final volume to 1.0 mL with Assay Buffer.

Equilibration: Incubate the cuvettes in the spectrophotometer at the desired temperature
(e.g., 25°C) for 5 minutes to allow the temperature to equilibrate and to record any
background rate.[6]

Reaction Initiation: To initiate the reaction, add the cell lysate to the sample cuvettes. If the
lysate was added in the previous step, the reaction has already started.

Measurement: Immediately mix by inversion and start recording the absorbance at 340 nm
every 30 seconds for 5-10 minutes.[1]

Data Analysis: Plot absorbance at 340 nm versus time. Determine the rate of reaction
(AAsao/min) from the linear portion of the curve for both the sample and the blank.[1][13]
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Figure 2. Experimental workflow for the Hexokinase activity assay.
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Data Presentation and Calculations

The activity of Hexokinase is calculated using the Beer-Lambert law.

1. Calculate the Corrected Rate: Subtract the rate of the blank from the rate of the sample to
correct for any background reactions.

e AAsao/min (Corrected) = AAzao/min (Sample) - AAszso/min (Blank)[1]
2. Calculate Enzyme Activity: The activity is calculated using the following formula:

e Activity (umol/min/mL or U/mL) = (AAsso/min (Corrected) * Reaction Volume (mL)) / (¢ * Path
Length (cm) * Sample Volume (mL))

Where:

¢ ¢ (Molar extinction coefficient of NADPH): 6220 M~1cm~1* at 340 nm.[6]

o Reaction Volume: The total volume of the assay in the cuvette (e.g., 1.0 mL).
e Path Length: The path length of the cuvette (typically 1 cm).

e Sample Volume: The volume of cell lysate added to the reaction (in mL).

3. Calculate Specific Activity: To compare the activity between different samples, calculate the
specific activity, which is normalized to the protein concentration.

o Specific Activity (U/mg) = Activity (U/mL) / Protein Concentration (mg/mL)
Example Data:

Table 1: Bradford Assay - BSA Standard Curve
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BSA Conc. (mg/mL) Absorbance at 595 nm (Avg)
0.0 0.050
0.2 0.250
0.4 0.450
0.6 0.650
0.8 0.850
1.0 1.050
Sample A Lysate 0.550
Sample B Lysate 0.750

From the standard curve, a linear regression yields the equation: y = 1.0x + 0.05. Protein
concentration of Sample Ais 0.50 mg/mL and Sample B is 0.70 mg/mL.

Table 2: Hexokinase Activity Measurement

AAszao/min AAzao/min L Specific
Sample Activity (U/mL) .

(Raw) (Corrected) Activity (U/mg)
Blank 0.002 N/A N/A N/A
Sample A 0.042 0.040 0.214 0.428
Sample B 0.064 0.062 0.332 0.474

Calculations based on a 1.0 mL reaction volume and 0.03 mL (30 pL) of cell lysate.

Glycolytic Pathway Context

Hexokinase catalyzes the first committed step in glycolysis, a ten-step pathway that breaks
down glucose to pyruvate, generating ATP and NADH. Understanding its position in this
pathway highlights its regulatory importance.
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Figure 3. Simplified overview of the Glycolysis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b16091865?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16091865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

